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Compound of Interest

Compound Name: N-Formyilpiperidine

Cat. No.: B045042

For Immediate Reference: Key Safety and Handling Protocols for N-Formylpiperidine

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of N-Formylpiperidine. By

adhering to these procedures, you can mitigate risks and ensure a secure laboratory
environment.

N-Formylpiperidine is a combustible liquid that is harmful if swallowed and toxic in contact
with skin.[1][2] It is also known to cause serious eye and skin irritation.[3][4] Adherence to

proper personal protective equipment (PPE) and handling protocols is critical to minimize
exposure and ensure user safety.

Hazard Identification and Classification
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Hazard Class GHS Classification  Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4 Danger
swallowed[3][5]
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 Danger ) )
with skin[3][5]
Serious Eye H319: Causes serious
o Category 2 Danger o
Damage/Irritation eye irritation[3][5]
Skin H315: Causes skin
) o Category 2 Danger o
Corrosion/Irritation irritation[3]
Specific target organ
o ] H335: May cause
toxicity — single Category 3 Danger

exposure

respiratory irritation[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-Formylpiperidine to prevent skin and eye

contact, and inhalation of vapors.

Body Part Required PPE Standard/Specification
Chemical safety goggles or OSHA 29 CFR 1910.133 or

Eyes/Face )
face shield European Standard EN166([6]

) Appropriate protective gloves )

Skin/Hands ) ] Inspected prior to use[4]
(chemically resistant)

Bod Protective clothing to prevent Complete protective clothing in

ody

skin exposure

case of fire[5]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

If exposure limits are exceeded

or irritation is experienced|[6]

Operational Plan: Step-by-Step Handling Procedure
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This section details the procedural workflow for the safe handling of N-Formylpiperidine from

acquisition to disposal.

Experimental Workflow for Handling N-Formylpiperidine

Caption: A step-by-step workflow for the safe handling of N-Formylpiperidine.

First Aid Measures

Immediate action is crucial in the event of exposure to N-Formylpiperidine.

Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of water.[5]

Rinse mouth. Call a poison center or a doctor if

Ingestion ) N
you feel unwell.[5] Do NOT induce vomiting.[6]
Remove person to fresh air and keep
) comfortable for breathing.[5] If not breathing,
Inhalation

give artificial respiration. If breathing is difficult,

give oxygen.[6]

Disposal Plan

Proper disposal of N-Formylpiperidine and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

N-Formylpiperidine Waste Disposal Workflow
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N-Formylpiperidine Wast@

Contaminated Solid Waste
(e.g., gloves, absorbent material)

N7

Place in a suitable, closed,
and labeled container for disposal

Liquid N-Formylpiperidine Waste

Dispose of contents/container in accordance

with licensed collector's sorting instructions

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of N-Formylpiperidine waste.
Disposal Guidelines:

o Waste Treatment: Dispose of contents and containers in accordance with the instructions of
a licensed collector.[5]

o Spills: Absorb spills with an inert material (e.g., sand, earth, vermiculite) and place the
material into a suitable container for disposal.[6] Avoid allowing the runoff to enter storm
sewers and ditches that lead to waterways.[6]

o Containers: Empty containers may retain product residue and can be dangerous. Do not
pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,
or open flames.[6]

Storage and Incompatibilities

Proper storage is critical to maintaining the stability and safety of N-Formylpiperidine.
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Storage Condition Requirement

Store in a cool, dry, and well-ventilated area
General away from incompatible substances.[6] Keep

the container tightly closed.[6]

Security Store locked up.[5]
Ignition Sources Keep away from heat, sparks, and flame.[6]
Incompatible Materials Strong oxidizing agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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